2-(cyclopentylthio)-N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-[2-(4-cyclopropyl-5-oxo-3-thiophen-2-yl-1,2,4-triazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C18H24N4O2S2/c23-16(12-26-14-4-1-2-5-14)19-9-10-21-18(24)22(13-7-8-13)17(20-21)15-6-3-11-25-15/h3,6,11,13-14H,1-2,4-5,7-10,12H2,(H,19,23)
• InChI Key: XFXDLHPETFSOQN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)NCCN2C(=O)N(C(=N2)C3=CC=CS3)C4CC4
• Molecular Formula: C18H24N4O2S2
• Molecular Weight: 392.5 g/mol

Description

2-(cyclopentylthio)-N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H24N4O2S2 and its molecular weight is 392.54. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Studies on novel heterocyclic compounds incorporating thiophene, pyrimidine, and triazole moieties have shown promising antitumor activities. These compounds have been synthesized and evaluated for their inhibitory effects on different cancer cell lines. For example, some thiophene and triazole derivatives have exhibited significant inhibitory effects, comparable to those of known anticancer agents like doxorubicin (Albratty et al., 2017). This suggests that the compound , with its similar structural features, could potentially be explored for antitumor applications.

Insecticidal Assessment

Compounds with thiadiazole and triazole groups have been synthesized and assessed for insecticidal properties, particularly against pests like the cotton leafworm, Spodoptera littoralis. The development of these heterocycles and their evaluation against agricultural pests indicate a potential application of the compound in developing new insecticides (Fadda et al., 2017).

Enzyme Inhibition and Molecular Docking Studies

Several studies have synthesized triazole-derived compounds and evaluated them for enzyme inhibition, targeting enzymes like acetylcholinesterase and butyrylcholinesterase. These compounds have shown moderate to potent inhibitory activities, which could be relevant in designing drugs for diseases where enzyme inhibition is a therapeutic strategy. Molecular docking studies further support their potential as lead molecules in drug discovery (Riaz et al., 2020).

Antimicrobial and Antioxidant Studies

Compounds bearing thiophene and triazole groups have also been explored for antimicrobial and antioxidant activities. Some derivatives have shown excellent antibacterial and antifungal properties, as well as significant antioxidant potential. This suggests a possible application of the compound in developing new antimicrobial and antioxidant agents, contributing to pharmaceutical and food preservation technologies (Raghavendra et al., 2016).